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Application Note: Quantification of Isoniazid in
Human Plasma
Abstract

This document provides detailed analytical methods for the quantitative determination of
Isoniazid (INH), a primary antituberculosis agent, in human plasma. Two validated methods are
presented: a high-sensitivity Liquid Chromatography with Tandem Mass Spectrometry (LC-
MS/MS) method and a robust High-Performance Liquid Chromatography with Ultraviolet
detection (HPLC-UV) method. These protocols are intended for researchers, scientists, and
professionals in drug development and clinical monitoring who require accurate measurement
of Isoniazid in biological matrices. This note includes comprehensive experimental protocols,
method validation data, and graphical workflows to ensure successful implementation.

Introduction

Isoniazid is a cornerstone in the treatment of tuberculosis (TB).[1] Due to high inter-patient
variability in its metabolism and pharmacokinetics, therapeutic drug monitoring (TDM) is crucial
to optimize dosage, ensure efficacy, and minimize toxicity.[2] Accurate and reliable bioanalytical
methods are essential for TDM and pharmacokinetic studies. This application note details two
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common and effective methods for quantifying Isoniazid in human plasma. The LC-MS/MS
method offers high sensitivity and selectivity, making it ideal for studies requiring low detection
limits. The HPLC-UV method provides a cost-effective and accessible alternative for routine

analysis.

Method Performance and Validation Data

The performance characteristics of the described LC-MS/MS and HPLC-UV methods have
been validated to ensure reliability and accuracy. The key quantitative parameters are
summarized in the tables below for easy comparison.

ble 1: LC-MSIMS Method Validation <

Parameter Performance Characteristic
Linearity Range 50 - 10,000 ng/mL (r > 0.999)[3]

Lower Limit of Quantification (LLOQ) 50 ng/mL[3]

Intra-Day Precision (%RSD) < 10.1%[4]

Inter-Day Precision (%RSD) < 10.1%[4]

Accuracy / Trueness < 10.7% from nominal value[4]

Analyte Recovery > 90%[3]

Internal Standard (IS) Nialamide[3] or Isoniazid Isotopologue[4]
Sample Volume 100 pL Human Plasma[3]

Table 2: HPLC-UV Method Validation Summary
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Parameter Performance Characteristic
Linearity Range 0.5 - 20 pg/mL (r2 > 0.998)[5][6]
Lower Limit of Quantification (LLOQ) 0.5 pg/mL (500 ng/mL)[5][6]
Intra-Day Precision (%RSD) < 15%[5][6]

Inter-Day Precision (%RSD) < 15%][5][6]

Accuracy Within +15% of nominal value[7]
Analyte Recovery 89.8% - 96.6%][8]

Internal Standard (IS) Caffeine[6] or Atenolol[8]

Sample Volume 100 - 750 pL Human Plasma[5][8]

Experimental Protocols

Protocol 1: LC-MS/MS Quantification of Isoniazid in
Human Plasma

This protocol is based on a hydrophilic interaction liquid chromatography (HILIC) method
coupled with tandem mass spectrometry, which provides excellent retention for the highly polar
Isoniazid molecule.[3]

4.1.1. Materials and Reagents

Isoniazid (Reference Standard)

Nialamide (Internal Standard)

Acetonitrile (LC-MS Grade)

Formic Acid (LC-MS Grade)

Water, Ultrapure

Human Plasma (Blank, K2-EDTA)
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4.1.2. Sample Preparation: Protein Precipitation

e Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown
samples.

e Pipette 100 pL of plasma into the corresponding tube.

e Add 10 pL of the Internal Standard working solution (Nialamide).

o Add 300 pL of acetonitrile to each tube to precipitate plasma proteins.[5]

e Vortex each tube vigorously for 1 minute.

o Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[9]
o Carefully transfer the supernatant to a clean autosampler vial.

o The sample is ready for direct injection onto the LC-MS/MS system.[3]
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Sample Preparation Workflow (LC-MS/MS)

1. Add 100 pL Plasma

'

2. Add Internal Standard (Nialamide)

'

3. Add 300 pL Acetonitrile

'

4. Vortex for 1 min

'

5. Centrifuge at 14,000 rpm

'

6. Transfer Supernatant to Vial

Click to download full resolution via product page

Caption: Protein Precipitation Workflow for LC-MS/MS Analysis.

4.1.3. LC-MS/MS Conditions

e LC System: UPLC/HPLC System
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e Column: Silica Column (for HILIC separation)[3]

e Mobile Phase: Gradient elution with Acetonitrile and 5mM Ammonium Acetate with 0.1%
Formic Acid[10]

e Flow Rate: 0.4 mL/min
e Injection Volume: 10 pL
e Column Temperature: 40 °C
e MS System: Triple Quadrupole Mass Spectrometer
 lonization Mode: Electrospray lonization, Positive (ESI+)[3]
o Detection Mode: Multiple Reaction Monitoring (MRM)[3]
 MRM Transitions:

o Isoniazid: Precursor m/z 138 — Product m/z 121[3]

o Nialamide (IS): Precursor m/z 299 - Product m/z 91[3]

Protocol 2: HPLC-UV Quantification of Isoniazid in
Human Plasma

This protocol uses a robust reversed-phase HPLC method with UV detection. For hydrophilic
compounds like Isoniazid that may elute early, a derivatization step can be employed to
enhance retention and resolution.[8]

4.2.1. Materials and Reagents
 Isoniazid (Reference Standard)
e Atenolol (Internal Standard)

¢ p-Hydroxybenzaldehyde (Derivatizing Agent)
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 Trichloroacetic Acid (TCA)

o Acetonitrile (HPLC Grade)

e Methanol (HPLC Grade)

o Phosphate Buffer (pH 6.8)

o Water, Ultrapure

e Human Plasma (Blank, K2-EDTA)

4.2.2. Sample Preparation: Protein Precipitation & Derivatization
o Pipette 750 pL of plasma into a centrifuge tube.

e Add a solution of TCA and the Internal Standard (Atenolol).

e Add an organic solvent (e.g., Methanol) and vortex to mix.

o Add the derivatizing agent, p-hydroxybenzaldehyde, which reacts with the hydrazine group
of Isoniazid to form a more hydrophobic hydrazone.[8]

o Vortex the mixture thoroughly.
o Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.
« Filter the supernatant through a 0.45 pm filter into an autosampler vial.

* Inject the sample into the HPLC system.

Overall Analytical Logic

Sample Preparation Chromatographic Separation Detection . o
(Protein Precipitation +/- Derivatization) (HPLC or UPLC) (MS/MS or UV) (i FEEEEsiliy & QuEmiiEatam

Biological Sample (Plasma)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15564846?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

